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Compound of Interest

Compound Name: 6-Methyl-DL-tryptophan

Cat. No.: B555186 Get Quote

Introduction

6-Methyl-DL-tryptophan is a synthetic analog of the essential amino acid tryptophan.[1][2]

Due to the methylation at the 6-position of the indole ring, it serves as a valuable tool in various

research fields, particularly in neuroscience and pharmaceutical development. It is utilized in

studies focusing on serotonin pathways, mood disorders, and as a building block for novel

therapeutic agents.[3] Proper preparation of stock solutions is critical for ensuring experimental

reproducibility and accuracy. These application notes provide detailed protocols for the

solubilization, storage, and application of 6-Methyl-DL-tryptophan for research purposes.

Data Presentation: Physicochemical Properties
The following table summarizes the key quantitative data and physical properties of 6-Methyl-
DL-tryptophan.
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Property Value Reference(s)

CAS Number 2280-85-5 [3][4][5]

Molecular Formula C₁₂H₁₄N₂O₂ [3][4]

Molecular Weight 218.26 g/mol [2][3][4]

Appearance
Off-white to light yellow/brown

crystalline solid
[2][3][4][5]

Purity (Typical) ≥97% (HPLC or TLC) [3][5]

Solubility (in DMSO)

~2 mg/mL (9.16 mM); requires

sonication and warming (up to

60°C)

[4]

Storage (Solid) 0-8°C; Protect from light [2][3][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol is suitable for most in vitro applications where the final concentration of DMSO is

tolerated by the experimental system (typically <0.5%).

Materials:

6-Methyl-DL-tryptophan (solid)

Dimethyl sulfoxide (DMSO), anhydrous/newly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block set to 60°C

Sonicator bath
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Procedure:

Weighing: Accurately weigh out 2.18 mg of 6-Methyl-DL-tryptophan and transfer it to a

sterile vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the vial.

Initial Dissolution: Vortex the mixture vigorously for 1-2 minutes. The solution may appear as

a suspension.

Heating and Sonication: Place the vial in a water bath or on a heat block set to 60°C.[4]

Intermittently vortex and sonicate the solution for 5-10 minute cycles until the solid is

completely dissolved. Using a hygroscopic (wet) DMSO can significantly impede solubility.[4]

Sterilization (Optional): If required for sterile cell culture applications, filter the stock solution

through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. Store aliquots at -20°C for up to one year or at -80°C for up to two

years.[4] Avoid repeated freeze-thaw cycles.[4]

Protocol 2: Preparation of a Stock Solution in Acidified
Aqueous Buffer
This protocol is an alternative for applications where DMSO is not suitable. The solubility of

tryptophan and its analogs is often higher at a low pH.[6][7]

Materials:

6-Methyl-DL-tryptophan (solid)

1 M Hydrochloric Acid (HCl)

Sterile, purified water (e.g., Milli-Q)

Sterile vials

Vortex mixer
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pH meter

Procedure:

Weighing: Accurately weigh the desired amount of 6-Methyl-DL-tryptophan and place it in a

sterile vial.

Initial Suspension: Add a small volume of sterile water to create a slurry.

Acidification: Add 1 M HCl dropwise while vortexing until the compound fully dissolves. A

clear solution should form.[2]

Final Volume Adjustment: Once dissolved, add sterile water to reach the final desired

concentration.

pH Check (Optional): Check the pH of the final solution. Be aware that adjusting the pH back

towards neutral may cause precipitation.[6] For cell culture, ensure that the high dilution

factor in the final medium buffers the pH effectively.

Sterilization: Filter sterilize the solution using a 0.22 µm syringe filter.

Aliquoting and Storage: Store in sterile, single-use aliquots at -20°C for short-term use (up to

3 months).[8]

Mandatory Visualizations
Experimental Workflow Diagram
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Stock Solution Preparation

Storage & Use
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Caption: Workflow for preparing 6-Methyl-DL-tryptophan stock solution.

Tryptophan Metabolic Pathways
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6-Methyl-DL-tryptophan, as an analog of tryptophan, may influence key metabolic pathways.

The primary routes of tryptophan metabolism are the Kynurenine and Serotonin pathways.[9]

[10]
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Caption: Major metabolic pathways of tryptophan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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